Cas no 2229383-21-3 (4-(3-methoxy-2-methylphenyl)butanal)

4-(3-Methoxy-2-methylphenyl)butanal is a versatile intermediate in organic synthesis, characterized by its aromatic methoxy and methyl substituents coupled with an aliphatic butanal chain. This compound is particularly valuable in the synthesis of fine chemicals, pharmaceuticals, and fragrances due to its reactive aldehyde group, which facilitates further functionalization. The methoxy and methyl groups enhance its stability and influence electronic properties, making it useful in controlled reactions. Its structural features allow for selective modifications, enabling applications in complex molecule construction. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in synthetic workflows.
4-(3-methoxy-2-methylphenyl)butanal structure
2229383-21-3 structure
Product Name:4-(3-methoxy-2-methylphenyl)butanal
CAS No:2229383-21-3
MF:C12H16O2
MW:192.254243850708
CID:6338320
PubChem ID:165626118
Update Time:2025-06-12

4-(3-methoxy-2-methylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methoxy-2-methylphenyl)butanal
    • EN300-1763773
    • 2229383-21-3
    • Inchi: 1S/C12H16O2/c1-10-11(6-3-4-9-13)7-5-8-12(10)14-2/h5,7-9H,3-4,6H2,1-2H3
    • InChI Key: IQHUMVOBBRHXQQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1C)CCCC=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

4-(3-methoxy-2-methylphenyl)butanal Pricemore >>

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Additional information on 4-(3-methoxy-2-methylphenyl)butanal

Recent Advances in the Study of 4-(3-Methoxy-2-methylphenyl)butanal (CAS: 2229383-21-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-methoxy-2-methylphenyl)butanal (CAS: 2229383-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. In this research brief, we summarize the latest findings related to this compound, highlighting its relevance in contemporary scientific investigations.

Recent studies have focused on the synthesis and optimization of 4-(3-methoxy-2-methylphenyl)butanal as a key intermediate in the production of bioactive molecules. Researchers have developed novel synthetic routes to enhance the yield and purity of this compound, leveraging advanced catalytic methods and green chemistry principles. These efforts are critical for scaling up production and ensuring the compound's availability for further pharmacological testing. The structural versatility of 4-(3-methoxy-2-methylphenyl)butanal makes it a valuable building block for the construction of more complex molecules with potential therapeutic applications.

In addition to its synthetic utility, 4-(3-methoxy-2-methylphenyl)butanal has been investigated for its biological activity. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymatic targets implicated in inflammatory and neurodegenerative diseases. For instance, it has shown promise as a modulator of cyclooxygenase-2 (COX-2) activity, a key enzyme in the inflammatory response. These findings have spurred further research into its mechanism of action and potential as a lead compound for anti-inflammatory drug development.

Pharmacokinetic studies of 4-(3-methoxy-2-methylphenyl)butanal have also been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate that the compound has favorable bioavailability and metabolic stability, which are essential characteristics for drug candidates. However, further in vivo studies are needed to fully assess its therapeutic potential and safety profile. Researchers are particularly interested in exploring its ability to cross the blood-brain barrier, given its structural similarity to other neuroactive compounds.

The potential applications of 4-(3-methoxy-2-methylphenyl)butanal extend beyond traditional small-molecule therapeutics. Recent work has explored its use in prodrug design and targeted drug delivery systems. By conjugating this compound to other pharmacophores, scientists aim to enhance drug specificity and reduce off-target effects. Such strategies could pave the way for more effective treatments with minimized side effects, addressing a critical need in precision medicine.

In conclusion, 4-(3-methoxy-2-methylphenyl)butanal (CAS: 2229383-21-3) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and pharmacokinetic properties make it a valuable candidate for further investigation. Ongoing and future studies will likely uncover additional applications and refine its role in drug discovery. As research progresses, this compound may emerge as a cornerstone in the development of novel therapeutics for a range of diseases.

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